![molecular formula C10H13N5O B3016658 1-{[1,2,4]Triazolo[4,3-a]pyrazin-8-yl}piperidin-3-ol CAS No. 1341835-26-4](/img/structure/B3016658.png)
1-{[1,2,4]Triazolo[4,3-a]pyrazin-8-yl}piperidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-{[1,2,4]Triazolo[4,3-a]pyrazin-8-yl}piperidin-3-ol” is a compound that has been studied for its inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro . It’s part of a series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution . The compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of “1-{[1,2,4]Triazolo[4,3-a]pyrazin-8-yl}piperidin-3-ol” includes a [1,2,4]triazolo[4,3-a]pyrazine nucleus . The structure–activity relationship of triazolo[4,3-a]pyrazine derivatives was preliminarily analyzed .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives include aromatic nucleophilic substitution . In the case of some products, the corresponding Cbz-protected piperazinones were used and, after cyclization, the protecting group was removed by hydrogenation on Pd/C .Physical And Chemical Properties Analysis
The compound has a molecular weight of 219.25 . Its IUPAC name is 1-[1,2,4]triazolo[4,3-a]pyrazin-8-yl-3-piperidinol . The InChI code is 1S/C10H13N5O/c16-8-2-1-4-14(6-8)9-10-13-12-7-15(10)5-3-11-9/h3,5,7-8,16H,1-2,4,6H2 .Scientific Research Applications
- Researchers have synthesized a series of novel triazolo [4,3-a]pyrazine derivatives, including this compound, and evaluated their antibacterial properties . Some of these derivatives exhibited moderate to good antibacterial activity against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. Notably, compound 2e demonstrated superior antibacterial activity, comparable to the first-line agent ampicillin.
- The [1,2,4]triazolo[4,3-a]pyrazine platform serves as a valuable building block in medicinal chemistry . Researchers have developed efficient methods to access derivatives from readily available reagents. These compounds can be further explored for drug development.
- Derivatives bearing the [1,2,4]triazolo[4,3-a]pyrazine scaffold were investigated for their inhibitory activities against c-Met/VEGFR-2 kinases . Understanding their effects on these kinases may contribute to cancer research and targeted therapy.
- In vitro studies evaluated the antiproliferative activities of [1,2,4]triazolo[4,3-a]pyrazine derivatives against various cell lines . Investigating their impact on cell growth and viability provides insights into potential therapeutic applications.
Antibacterial Activity
Medicinal Chemistry Building Blocks
c-Met Kinase Inhibition
Antiproliferative Effects
Mechanism of Action
Target of Action
Similar triazolo-pyrazine derivatives have been reported to bind with the p300/cbp-associated factor (pcaf), which plays a crucial role in cellular processes such as proliferation, differentiation, and apoptosis .
Mode of Action
It’s suggested that similar compounds may interact with their targets through aromatic nucleophilic substitution . The compound may bind to its target, leading to changes in the target’s function and potentially influencing cellular processes .
Biochemical Pathways
Similar compounds have been found to exhibit antibacterial activities, suggesting they may interfere with bacterial growth and replication pathways .
Pharmacokinetics
The compound’s molecular weight (21925) suggests it may have favorable absorption and distribution characteristics .
Result of Action
Similar compounds have shown moderate to good antibacterial activities against both gram-positive and gram-negative bacterial strains .
Action Environment
Similar compounds are typically stored at room temperature, suggesting they may be stable under normal environmental conditions .
Safety and Hazards
Future Directions
The compound and its derivatives have shown promising results in inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro . This suggests potential for future research and development in medicinal chemistry. Further studies could explore the compound’s potential as a therapeutic agent, its specificity, and its toxicity.
properties
IUPAC Name |
1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O/c16-8-2-1-4-14(6-8)9-10-13-12-7-15(10)5-3-11-9/h3,5,7-8,16H,1-2,4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APJBBQJAYHCKAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CN3C2=NN=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[1,2,4]Triazolo[4,3-a]pyrazin-8-yl}piperidin-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.